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Compound of Interest

Compound Name: Ethyl 3,4-dicaffeoylquinate

Cat. No.: B3027905 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

antioxidant capacity of novel compounds is paramount. This guide provides a comparative

analysis of the antioxidant potential of Ethyl 3,4-dicaffeoylquinate against established

antioxidant agents. Due to the limited direct experimental data on Ethyl 3,4-dicaffeoylquinate,

this guide utilizes data from its close structural analog, 3,4-dicaffeoylquinic acid, to provide a

robust comparative framework.

The core structure of Ethyl 3,4-dicaffeoylquinate is closely related to 3,4-dicaffeoylquinic acid,

with the distinction of an ethyl ester group. This structural similarity suggests a comparable

antioxidant profile, primarily attributed to the presence of two caffeoyl groups, which are known

for their potent free radical scavenging properties.

Quantitative Comparison of Antioxidant Capacity
The antioxidant capacity of a compound is often quantified by its IC50 or EC50 value, which

represents the concentration of the antioxidant required to scavenge 50% of the free radicals in

a given assay. The lower the IC50/EC50 value, the higher the antioxidant activity. The following

table summarizes the available data for 3,4-dicaffeoylquinic acid and compares it with common

antioxidant standards.
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Compound
DPPH Assay
(IC50/EC50)

ABTS Assay (IC50) FRAP Assay (EC50)

3,4-dicaffeoylquinic

acid
68.91 µg/mL Not widely reported 2.18 µg/mL

Ascorbic Acid (Vitamin

C)
2.12 - 8.97 µg/mL ~3.1 µg/mL

Not directly

comparable

Trolox 3.77 µg/mL 2.93 µg/mL Standard

Quercetin 0.74 - 19.17 µg/mL Not widely reported
Not directly

comparable

Gallic Acid 10.97 - 38.61 µg/mL Not widely reported
Not directly

comparable

Note: The data for 3,4-dicaffeoylquinic acid is presented as a proxy for Ethyl 3,4-
dicaffeoylquinate. The esterification in Ethyl 3,4-dicaffeoylquinate may influence its

solubility and interaction with free radicals, potentially altering its antioxidant capacity. Further

experimental validation on Ethyl 3,4-dicaffeoylquinate is warranted.

Signaling Pathways and Experimental Workflow
The antioxidant activity of phenolic compounds like Ethyl 3,4-dicaffeoylquinate primarily

involves the donation of a hydrogen atom or an electron to neutralize free radicals. This

mechanism is fundamental to the DPPH and ABTS assays. The FRAP assay, on the other

hand, measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to its ferrous form

(Fe²⁺).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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